1-(2-Bromoethyl)-1H-pyrrole-2-carbaldehyde

• Molecular Formula: C7H8BrNO
• Molecular Weight: 202.05 g/mol
• IUPAC Name: 1-(2-bromoethyl)pyrrole-2-carbaldehyde
• InChI: InChI=1S/C7H8BrNO/c8-3-5-9-4-1-2-7(9)6-10/h1-2,4,6H,3,5H2
• InChI Key: BEFKUWPZFPJIEJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=C1)C=O)CCBr

Description

1-(2-Bromoethyl)-1H-pyrrole-2-carbaldehyde is a useful research compound. Its molecular formula is C7H8BrNO and its molecular weight is 202.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

A mixture of 2-butylpyrrole (1 g), potassium hydroxide (23 g) and dry DMSO (20 mL) was stirred under nitrogen atmosphere. 1,2-dibromoethane (7.9 g) was added dropwise at 20-25° C. and stirred till the reaction is complete. Water (50 mL) was added and the reaction mixture was extracted with diethyl ether (3×50 mL). The combined organic layer was washed with water (30 mL), followed by brine (30 mL) and was dried over Na2SO4. The solvent was evaporated and the compound obtained was purified by column chromatography (silica gel 100-200) using ethyl acetate:hexane (2:8) as an eluent to obtain the title compound.

Synthesis routes and methods III

Procedure details

A mixture of 2-formylpyrrole (1 g), potassium hydroxide (2.3 g) and dry DMSO (20 mL) was stirred under nitrogen atmosphere. 1,2-dibromoethane (7.9 g) was added dropwise at 20-25° C. and stirred till the reaction is complete. Water (50 mL) was added and the reaction mixture was extracted with diethyl ether (3×50 mL). The combined organic layer was washed with water (30 mL), followed by brine (30 mL) and was dried over Na2SO4. The solvent was evaporated and the compound obtained was purified by column chromatography (silica gel 100-200) using ethyl acetate:hexane (2:8) as an eluent to obtain the title compound.